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Compound of Interest

Compound Name: ST638

Cat. No.: B035220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ST638 in dimethyl

sulfoxide (DMSO), a critical aspect for its application in biomedical research. ST638 is a potent

tyrosine kinase inhibitor known for its specific inhibition of the Signal Transducer and Activator

of Transcription 3 (STAT3) signaling pathway.[1] Abnormal activation of STAT3 is implicated in a

variety of diseases, including cancer, making ST638 a valuable tool for research and drug

development.[1] Proper dissolution and handling of ST638 are paramount for obtaining

accurate and reproducible experimental outcomes.

Core Data Presentation
The following tables summarize the key physicochemical properties of ST638 and provide

example calculations for preparing stock solutions in DMSO.

Table 1: Physicochemical Properties of ST638[1]
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Property Value

CAS Number 107761-24-0

Molecular Formula C₁₉H₁₈N₂O₃S

Molecular Weight 354.42 g/mol

Purity ≥98% (HPLC)

Appearance Solid powder

Storage (Powder) 2-8°C

Table 2: Example Calculations for ST638 Stock Solutions in DMSO[1]

Desired Stock
Concentration

Volume of DMSO Mass of ST638 Required

1 mM 1 mL 0.354 mg

5 mM 1 mL 1.77 mg

10 mM 1 mL 3.54 mg

20 mM 1 mL 7.08 mg

Experimental Protocols
The following protocol outlines the detailed methodology for the preparation, storage, and use

of ST638 stock solutions in DMSO for in vitro applications.[1]

Materials:

ST638 powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Analytical balance
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Vortex mixer

Water bath or sonicator (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Safety Precautions: All steps should be performed in a chemical fume hood or a well-

ventilated area. Appropriate PPE must be worn.

Calculation: Determine the required mass of ST638 based on the desired stock solution

concentration and volume. For example, to prepare 1 mL of a 10 mM stock solution, 3.54 mg

of ST638 powder is needed.[1]

Weighing: Accurately weigh the calculated mass of ST638 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Dissolution: Add the corresponding volume of anhydrous, sterile-filtered DMSO to the

microcentrifuge tube containing the ST638 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved.[1] Gentle warming in a 37°C water bath or brief sonication can be

used to aid dissolution if necessary.[1]

Visual Inspection: Visually inspect the solution against a light source to ensure there are no

undissolved particulates.

Aliquoting and Storage: For long-term storage, it is recommended to aliquot the stock

solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the

aliquots at -20°C or -80°C.[1] Each tube should be clearly labeled with the compound name,

concentration, solvent, and date of preparation.

Preparation of Working Solutions:
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Thawing: Remove an aliquot of the ST638 stock solution from the freezer and allow it to

thaw at room temperature.

Intermediate Dilution (Recommended): It is often beneficial to prepare an intermediate

dilution of the stock solution in a sterile cell culture medium.

Final Working Concentration: Add the appropriate volume of the stock or intermediate

solution to the cell culture medium to achieve the desired final concentration for your

experiment. For instance, to make a 10 µM final concentration from a 10 mM stock, you can

add 1 µL of the stock solution to 1 mL of medium, resulting in a final DMSO concentration of

0.1%.[1] It is crucial to maintain a low final concentration of DMSO in cell-based assays,

ideally 0.1% or lower, to minimize solvent-induced cellular effects.[1]

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for preparing ST638 stock solutions

and the signaling pathway inhibited by ST638.
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Experimental Workflow: ST638 Stock Solution Preparation
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Caption: Workflow for preparing ST638 stock solution in DMSO.
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ST638 Inhibition of the STAT3 Signaling Pathway
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Caption: ST638 inhibits the STAT3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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